N-(3-cyanothiolan-3-yl)-3-fluoro-4-(morpholin-4-yl)benzamide

• IUPAC Name: N-(3-cyanothiolan-3-yl)-3-fluoro-4-morpholin-4-ylbenzamide
• InChI: InChI=1S/C16H18FN3O2S/c17-13-9-12(1-2-14(13)20-4-6-22-7-5-20)15(21)19-16(10-18)3-8-23-11-16/h1-2,9H,3-8,11H2,(H,19,21)
• InChI Key: VWVKTUNNIPENSF-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(C#N)NC(=O)C2=CC(=C(C=C2)N3CCOCC3)F
• Molecular Formula: C16H18FN3O2S
• Molecular Weight: 335.4 g/mol

Description

N-(3-cyanothiolan-3-yl)-3-fluoro-4-(morpholin-4-yl)benzamide is a chemical compound that has shown potential in scientific research applications. It is a synthetic compound that has been developed for its unique properties and potential uses in various fields of research.

Mechanism of Action

The mechanism of action of N-(3-cyanothiolan-3-yl)-3-fluoro-4-(morpholin-4-yl)benzamide is not fully understood. However, it is believed to work by inhibiting various enzymes and signaling pathways that are involved in cancer growth, inflammation, and neurodegeneration.
Biochemical and Physiological Effects:
N-(3-cyanothiolan-3-yl)-3-fluoro-4-(morpholin-4-yl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to protect neurons from damage by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N-(3-cyanothiolan-3-yl)-3-fluoro-4-(morpholin-4-yl)benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity in animal models. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(3-cyanothiolan-3-yl)-3-fluoro-4-(morpholin-4-yl)benzamide. One direction is to further investigate its potential as an anticancer agent, particularly in vivo. Another direction is to investigate its potential as an anti-inflammatory agent in human clinical trials. Additionally, further research could be done to elucidate its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

N-(3-cyanothiolan-3-yl)-3-fluoro-4-(morpholin-4-yl)benzamide is a synthetic compound that is synthesized through a multistep process. The synthesis method involves the reaction of 3-cyanothiolan-3-ylamine with 3-fluoro-4-(morpholin-4-yl)benzoyl chloride in the presence of a base. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

N-(3-cyanothiolan-3-yl)-3-fluoro-4-(morpholin-4-yl)benzamide has shown potential in various fields of scientific research. It has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models. Additionally, it has been studied for its potential use as a neuroprotective agent, as it has been shown to protect neurons from damage in animal models of neurodegenerative diseases.